isopropyl 4-(2-chlorophenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 4-(2-chlorophenyl)-2-[(4-nitrobenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C21H17ClN2O5S/c1-12(2)29-21(26)18-16(15-5-3-4-6-17(15)22)11-30-20(18)23-19(25)13-7-9-14(10-8-13)24(27)28/h3-12H,1-2H3,(H,23,25)
• InChI Key: ILPWNNGHXXKZCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(SC=C1C2=CC=CC=C2Cl)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17ClN2O5S
• Molecular Weight: 444.9 g/mol

Description

Isopropyl 4-(2-chlorophenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate is a synthetic compound that has gained attention in the scientific community for its potential applications in research. This compound is also known as SN-6 and is a potent inhibitor of the sodium-dependent phosphate cotransporters (NaPi-IIa and NaPi-IIb). In

Mechanism of Action

SN-6 inhibits the sodium-dependent phosphate cotransporters by binding to the extracellular domain of the transporter protein. This binding prevents the transport of phosphate ions across the cell membrane, leading to a decrease in intracellular phosphate levels. This mechanism of action has been confirmed through various biochemical and physiological studies.
Biochemical and Physiological Effects:
SN-6 has been shown to have various biochemical and physiological effects. In vitro studies have shown that SN-6 inhibits phosphate uptake in renal proximal tubular cells and intestinal epithelial cells. In vivo studies have shown that SN-6 decreases serum phosphate levels in rats and mice. These effects make SN-6 a valuable tool for studying phosphate homeostasis and related diseases such as hypophosphatemia and hyperphosphatemia.

Advantages and Limitations for Lab Experiments

SN-6 has several advantages for lab experiments. It is a potent and specific inhibitor of the sodium-dependent phosphate cotransporters, making it a valuable tool for studying their function. It is also stable and easy to handle, making it suitable for use in various experimental settings. However, there are also limitations to its use. SN-6 has a short half-life in vivo, which limits its use in animal studies. It is also relatively expensive, which may limit its use in some research settings.

Future Directions

There are several future directions for the study of SN-6. One area of research is the development of more potent and selective inhibitors of the sodium-dependent phosphate cotransporters. Another area of research is the study of the role of these transporters in various diseases, such as chronic kidney disease and diabetes. Finally, there is potential for the use of SN-6 in the development of new therapies for these diseases.

Scientific Research Applications

SN-6 has been extensively studied for its potential applications in scientific research. One of the main research areas is the study of the sodium-dependent phosphate cotransporters (NaPi-IIa and NaPi-IIb). These transporters play a crucial role in the regulation of phosphate homeostasis in the body. SN-6 has been shown to be a potent inhibitor of these transporters, making it a valuable tool for studying their function and regulation.